Cas no 1311829-52-3 (1-Methyl-3-trifluoromethyl-1H-pyridin-2-one-)
1-Methyl-3-trifluoromethyl-1H-pyridin-2-one- Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one
- 1-methyl-3-(trifluoromethyl)pyridin-2-one
- J3.528.810D
- 1-Methyl-3-(trifluoromethyl)pyridin-2(1H)-one
- 1-Methyl-3-(trifluoromethyl)pyridine-2(1H)-one
- 1-methyl-3-(trifluoromethyl)-1,2-dihydropyridin-2-one
- Z335991048
- 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one-
-
- Inchi: 1S/C7H6F3NO/c1-11-4-2-3-5(6(11)12)7(8,9)10/h2-4H,1H3
- InChI Key: SFRKCWNEERDMPW-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CN(C)C1=O)(F)F
Computed Properties
- Exact Mass: 177.04
- Monoisotopic Mass: 177.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 20.3
1-Methyl-3-trifluoromethyl-1H-pyridin-2-one- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M337888-50mg |
1-Methyl-3-trifluoromethyl-1H-pyridin-2-one- |
1311829-52-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M337888-100mg |
1-Methyl-3-trifluoromethyl-1H-pyridin-2-one- |
1311829-52-3 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M337888-500mg |
1-Methyl-3-trifluoromethyl-1H-pyridin-2-one- |
1311829-52-3 | 500mg |
$ 295.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1847419-1g |
1-Methyl-3-(trifluoromethyl)pyridin-2(1h)-one |
1311829-52-3 | 98% | 1g |
¥1695.00 | 2024-08-09 |
1-Methyl-3-trifluoromethyl-1H-pyridin-2-one- Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one-
Comprehensive Overview of 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one (CAS No. 1311829-52-3)
1-Methyl-3-trifluoromethyl-1H-pyridin-2-one (CAS No. 1311829-52-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, characterized by its pyridinone core and trifluoromethyl substituent, exhibits unique physicochemical properties that make it invaluable in modern synthetic chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its structural similarity to several FDA-approved pharmaceuticals containing fluorinated pyridine moieties.
The growing demand for fluorinated compounds in medicinal chemistry has positioned 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one as a compound of particular interest. Its CAS number 1311829-52-3 frequently appears in patent literature related to kinase inhibitors and central nervous system (CNS) therapeutics. Recent studies suggest potential applications in developing treatments for neurodegenerative disorders, a hot topic in current medical research. The compound's lipophilicity and metabolic stability, enhanced by the trifluoromethyl group, make it particularly attractive for blood-brain barrier penetration – a key consideration in CNS drug design.
From a synthetic chemistry perspective, 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one serves as a versatile building block for more complex molecular architectures. Its pyridin-2-one core allows for diverse functionalization, enabling medicinal chemists to explore various structure-activity relationships. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (methyl) groups on the heterocyclic ring creates interesting electronic effects that influence the compound's reactivity patterns and intermolecular interactions.
Environmental considerations have become increasingly important in chemical research, and 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one aligns with the growing trend toward green chemistry. Recent advances in catalytic fluorination methods have made the synthesis of such fluorinated heterocycles more sustainable and efficient. The compound's stability under physiological conditions also suggests potential advantages in terms of environmental persistence compared to some traditional agrochemicals, making it a candidate for next-generation crop protection agents.
Analytical characterization of CAS No. 1311829-52-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural features, including the planar pyridinone ring and the spatial orientation of its substituents. Computational chemistry studies have provided valuable insights into the electronic distribution and molecular orbitals of this compound, aiding in the prediction of its chemical behavior and biological activity.
The pharmaceutical industry's ongoing search for novel heterocycles with improved pharmacokinetic properties has led to increased investigation of 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one derivatives. Structure-optimization efforts often focus on modifying the N-methyl group or introducing additional substituents to the pyridine ring, while maintaining the advantageous properties conferred by the trifluoromethyl moiety. These modifications aim to enhance target binding affinity and selectivity while minimizing potential off-target effects.
In material science applications, the unique electronic properties of 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one have shown promise in the development of organic electronic materials. The compound's ability to participate in charge-transfer complexes and its tunable fluorescence characteristics make it interesting for optoelectronic devices. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and photovoltaic cells, areas that align with current global interest in renewable energy technologies.
The commercial availability of 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one (CAS 1311829-52-3) has improved significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically provide comprehensive analytical data and certificates of analysis, ensuring researchers can verify the compound's purity and identity. Proper storage conditions generally recommend protection from moisture and light to maintain stability, with many suppliers offering the compound in amber glass bottles under inert atmosphere.
Future research directions for 1-Methyl-3-trifluoromethyl-1H-pyridin-2-one are likely to focus on expanding its applications in medicinal chemistry and exploring novel synthetic methodologies. The development of asymmetric synthesis routes and catalytic processes for its preparation remain active areas of investigation. Additionally, the integration of this fluorinated heterocycle into bioconjugates and proteolysis targeting chimeras (PROTACs) represents an emerging frontier in drug discovery that could further elevate the importance of this versatile chemical scaffold.
1311829-52-3 (1-Methyl-3-trifluoromethyl-1H-pyridin-2-one-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)